Cas no 1234883-32-9 ((S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride)

(S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride structure
1234883-32-9 structure
Product Name:(S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride
CAS No:1234883-32-9
MF:C12H18ClN3
MW:239.744421482086
MDL:MFCD12828692
CID:1003396
PubChem ID:54579843
Update Time:2025-04-20

(S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride
    • DTXSID10712329
    • 1234883-32-9
    • AKOS015950556
    • (1S)-1-(1H-benzimidazol-2-yl)-3-methylbutan-1-amine;hydrochloride
    • DB-019703
    • (1S)-1-(1H-Benzimidazol-2-yl)-3-methylbutan-1-amine--hydrogen chloride (1/1)
    • CS-0329229
    • (S)-1-(1H-BENZIMIDAZOL-2-YL)-3-METHYLBUTYLAMINEHYDROCHLORIDE
    • AC3300
    • A921598
    • (S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine, HCl
    • (S)-1-(1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine hydrochloride
    • MDL： MFCD12828692
    • Inchi： 1S/C12H17N3.ClH/c1-8(2)7-9(13)12-14-10-5-3-4-6-11(10)15-12;/h3-6,8-9H,7,13H2,1-2H3,(H,14,15);1H/t9-;/m0./s1
    • InChI Key： ZXGYOQOVBUHUQG-FVGYRXGTSA-N
    • SMILES： Cl.N1C2C=CC=CC=2N=C1[C@H](CC(C)C)N

Computed Properties

  • Exact Mass: 239.1189253g/mol
  • Monoisotopic Mass: 239.1189253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų

(S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride Pricemore >>

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